1-(Cyclohex-3-en-1-ylmethyl)-4-phenylpiperazine

• IUPAC Name: 1-(cyclohex-3-en-1-ylmethyl)-4-phenylpiperazine
• InChI: InChI=1S/C17H24N2/c1-3-7-16(8-4-1)15-18-11-13-19(14-12-18)17-9-5-2-6-10-17/h1-3,5-6,9-10,16H,4,7-8,11-15H2
• InChI Key: GCVAXLFIWWJEED-UHFFFAOYSA-N
• Canonical SMILES: C1CC(CC=C1)CN2CCN(CC2)C3=CC=CC=C3
• Molecular Formula: C17H24N2
• Molecular Weight: 256.4 g/mol

Description

1-(Cyclohex-3-en-1-ylmethyl)-4-phenylpiperazine is a chemical compound that belongs to the class of piperazines Piperazines are a group of organic compounds that contain a six-membered ring with two nitrogen atoms at opposite positions

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of 1-(Cyclohex-3-en-1-ylmethyl)-4-phenylpiperazine typically involves the reaction of cyclohex-3-en-1-ylmethyl chloride with 4-phenylpiperazine in the presence of a base such as sodium hydroxide. The reaction is carried out in an organic solvent like dichloromethane or toluene under reflux conditions. The product is then purified using techniques such as recrystallization or column chromatography.

Industrial Production Methods

Industrial production of this compound may involve similar synthetic routes but on a larger scale. The use of continuous flow reactors and automated systems can enhance the efficiency and yield of the production process. Additionally, industrial methods may incorporate advanced purification techniques like high-performance liquid chromatography (HPLC) to ensure the purity of the final product.

Chemical Reactions Analysis

Types of Reactions

1-(Cyclohex-3-en-1-ylmethyl)-4-phenylpiperazine can undergo various chemical reactions, including:

Oxidation: The compound can be oxidized using reagents like potassium permanganate or chromium trioxide to form corresponding ketones or carboxylic acids.

Reduction: Reduction reactions using hydrogen gas and a palladium catalyst can convert the cyclohexene ring to a cyclohexane ring.

Common Reagents and Conditions

Oxidation: Potassium permanganate (KMnO₄), chromium trioxide (CrO₃)

Reduction: Hydrogen gas (H₂), palladium catalyst (Pd/C)

Substitution: Alkyl halides, acyl chlorides

Major Products Formed

Oxidation: Ketones, carboxylic acids

Reduction: Cyclohexane derivatives

Substitution: Various substituted piperazines

Scientific Research Applications

1-(Cyclohex-3-en-1-ylmethyl)-4-phenylpiperazine has several applications in scientific research:

Chemistry: Used as a building block for the synthesis of more complex molecules.

Biology: Investigated for its potential as a ligand in receptor binding studies.

Medicine: Explored for its potential therapeutic effects, including its use as an intermediate in the synthesis of pharmaceutical compounds.

Industry: Utilized in the development of new materials and chemical processes.

Mechanism of Action

The mechanism of action of 1-(Cyclohex-3-en-1-ylmethyl)-4-phenylpiperazine involves its interaction with specific molecular targets, such as receptors or enzymes. The compound may bind to these targets, modulating their activity and leading to various biological effects. The exact pathways and molecular targets can vary depending on the specific application and context of use.

Comparison with Similar Compounds

Similar Compounds

• Cyclohex-3-en-1-ylmethyl cyclohex-3-enecarboxylate
• 3-Cyclohexene-1-methanol
• Cyclohex-3-en-1-ylmethyl chloride

Uniqueness

1-(Cyclohex-3-en-1-ylmethyl)-4-phenylpiperazine is unique due to its combination of a cyclohexene ring, a phenyl group, and a piperazine ring This unique structure imparts specific chemical and biological properties that distinguish it from other similar compounds